Cas no 953180-99-9 (N'-(2-ethylphenyl)-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)ethanediamide)

• Product Name: N'-(2-ethylphenyl)-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)ethanediamide
• CAS No: 953180-99-9
• MF: C₂₁H₂₇N₃O₃
• MW: 369.45738530159
• CID: 6252100
• PubChem ID: 16887298
• Update Time: 2025-05-19

N'-(2-ethylphenyl)-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2-ethylphenyl)-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)ethanediamide
• N'-(2-ethylphenyl)-N-[[1-(furan-2-ylmethyl)piperidin-4-yl]methyl]oxamide
• 953180-99-9
• N'-(2-ethylphenyl)-N-({1-[(furan-2-yl)methyl]piperidin-4-yl}methyl)ethanediamide
• N1-(2-ethylphenyl)-N2-((1-(furan-2-ylmethyl)piperidin-4-yl)methyl)oxalamide
• AKOS024489596
• F5016-0813
• VU0629263-1

• Inchi： 1S/C21H27N3O3/c1-2-17-6-3-4-8-19(17)23-21(26)20(25)22-14-16-9-11-24(12-10-16)15-18-7-5-13-27-18/h3-8,13,16H,2,9-12,14-15H2,1H3,(H,22,25)(H,23,26)
• InChI Key： HZUDNOAQUNTVMW-UHFFFAOYSA-N
• SMILES： O1C=CC=C1CN1CCC(CNC(C(NC2C=CC=CC=2CC)=O)=O)CC1

Computed Properties

• Exact Mass: 369.20524173g/mol
• Monoisotopic Mass: 369.20524173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 74.6Ų

Additional information on N'-(2-ethylphenyl)-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)ethanediamide

Professional Introduction to N'-(2-ethylphenyl)-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)ethanediamide (CAS No. 953180-99-9)

N'-(2-ethylphenyl)-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)ethanediamide, a compound with the CAS number 953180-99-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular structure of this compound incorporates several key functional groups, including an amide linkage and a piperidine ring, which are well-documented for their role in modulating biological pathways.

The name of the compound highlights its chemical composition, with the ethylphenyl and furan-2-yl substituents playing crucial roles in its pharmacological profile. The presence of these aromatic rings suggests potential interactions with various biological targets, making it a promising candidate for further investigation. In recent years, there has been growing interest in designing molecules that can selectively interact with specific enzymes or receptors, and this compound appears to be well-positioned to meet such demands.

Recent studies have begun to explore the pharmacological properties of derivatives featuring similar structural motifs. For instance, compounds with piperidine rings have been extensively studied for their potential as central nervous system (CNS) therapeutics. The modification of these rings with aromatic substituents can significantly alter their binding affinity and selectivity. In the case of N'-(2-ethylphenyl)-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)ethanediamide, the combination of these elements may lead to novel mechanisms of action that could be exploited in the treatment of various diseases.

The amide group in the molecule is another critical feature that warrants detailed examination. Amides are known for their ability to form hydrogen bonds, which can be leveraged to enhance binding interactions with biological targets. This property is particularly valuable in drug design, as it allows for the fine-tuning of molecular interactions to achieve optimal efficacy and minimal side effects. The specific positioning of the amide group in this compound may contribute to its unique pharmacological profile, making it a subject of intense interest for medicinal chemists.

In the context of current research, there is a concerted effort to develop new therapeutic agents that can address unmet medical needs. N'-(2-ethylphenyl)-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)ethanediamide fits into this broader landscape as a potential lead compound for drug discovery. Its complex structure suggests that it may exhibit multiple modes of action, which could be advantageous in treating multifaceted diseases. For example, compounds with dual or triple targeting capabilities are increasingly being explored as they can offer more comprehensive therapeutic benefits.

The synthesis and characterization of this compound have been subjects of considerable interest in academic and industrial laboratories. The synthetic route involves multiple steps, each requiring precise control to ensure high yield and purity. Advanced techniques in organic synthesis, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of the molecule. These methodologies are not only powerful tools for constructing intricate structures but also allow for the introduction of diverse functional groups at strategic positions within the molecule.

The biological evaluation of N'-(2-ethylphenyl)-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)ethanediamide has begun to reveal its potential as a pharmacological agent. Initial studies have shown that it exhibits moderate activity against certain enzymes and receptors relevant to neurological disorders. These findings are encouraging and suggest that further optimization may lead to more potent and selective derivatives. The use of computational modeling techniques has also been instrumental in predicting binding affinities and understanding molecular interactions at a detailed level.

One particularly exciting aspect of this compound is its potential application in treating neurological disorders. Piperidine derivatives have shown promise in this area due to their ability to cross the blood-brain barrier and interact with central nervous system targets. The presence of additional substituents such as furan rings can further enhance these properties by modulating solubility and metabolic stability. This makes N'-(2-ethylphenyl)-N-({1-(furan-2-yl)methylpiperidin-4-y}methyl)ethanediamide a compelling candidate for further development.

Another area where this compound shows promise is in oncology research. Cancer therapeutics often require molecules that can selectively target tumor cells while minimizing toxicity to healthy tissues. The unique structural features of N'-(2-propargylphenyl)-N-{[1-(pyrrolidin--4--ylmethyl)prop--1--yn--3--y]methylene}acetamide suggest that it may be capable of interacting with specific pathways involved in cancer progression. Further investigation into its mechanism of action could uncover new therapeutic strategies for combating various forms of cancer.

The development of new drug candidates is a lengthy and complex process that involves multiple stages from discovery to clinical trials. N'-(2-propargylphenyl)-N-{[1-(pyrrolidin--4--ylmethyl)prop--1--yn--3--y]methylene}acetamide is still in its early stages but has already demonstrated several promising characteristics that warrant continued research. As more data becomes available on its pharmacological properties, it will be possible to refine its structure and optimize its efficacy for clinical use.

In conclusion, N'-(2-propargylphenyl)-N-{[1-(pyrrolidin--4--ylmethyl)prop--1--yn--3--y]methylene}acetamide represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas including neurology and oncology. Its unique structural features make it an attractive candidate for further development as a new drug entity (NDE). As research progresses, we can expect more insights into its mechanism of action and clinical potential.